Cas no 1421474-03-4 (3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one structure
1421474-03-4 structure
Product Name:3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:1421474-03-4
MF:C19H19BrN4O3
MW:431.283163309097
CID:5917389
PubChem ID:71793126
Update Time:2025-08-04

3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
    • F6245-3393
    • 3-(1-(5-bromofuran-2-carbonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
    • 5-[1-(5-BROMOFURAN-2-CARBONYL)PIPERIDIN-4-YL]-2-METHYL-4-PHENYL-1,2,4-TRIAZOL-3-ONE
    • 1421474-03-4
    • 3-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
    • VU0540401-1
    • AKOS024543288
    • Inchi: 1S/C19H19BrN4O3/c1-22-19(26)24(14-5-3-2-4-6-14)17(21-22)13-9-11-23(12-10-13)18(25)15-7-8-16(20)27-15/h2-8,13H,9-12H2,1H3
    • InChI Key: BCPSDECQNROPSJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(N2CCC(C3=NN(C)C(N3C3C=CC=CC=3)=O)CC2)=O)O1

Computed Properties

  • Exact Mass: 430.06405g/mol
  • Monoisotopic Mass: 430.06405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 69.4Ų

3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>

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Additional information on 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1421474-03-4)

The compound 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1421474-03-4) is a highly specialized chemical entity that has garnered significant interest in pharmaceutical and agrochemical research. This molecule, characterized by its unique structural features, combines a furan ring, a piperidine moiety, and a triazolone core, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly exploring its potential due to its intriguing pharmacological properties and synthetic accessibility.

One of the most notable aspects of 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one is its role as an intermediate in the synthesis of biologically active compounds. The presence of the 5-bromofuran group enhances its reactivity, allowing for further functionalization, which is crucial in drug discovery. Recent studies have highlighted its utility in the development of novel antimicrobial and anti-inflammatory agents, aligning with the growing demand for new therapeutic options in the face of rising antibiotic resistance.

From a structural perspective, the piperidin-4-yl segment contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, often leading to enhanced binding affinity. This feature is particularly relevant in the design of central nervous system (CNS) drugs, where piperidine derivatives are known to play a pivotal role. Additionally, the 1,2,4-triazol-5-one ring system is a well-recognized pharmacophore, frequently associated with anticancer and antiviral activities, further broadening the scope of this compound's applications.

The synthesis of 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one typically involves multi-step organic reactions, including amidation, cyclization, and bromination. These processes are optimized to ensure high yield and purity, which are critical for its use in high-value applications. The compound's CAS No. 1421474-03-4 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

In the context of current research trends, 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one is being investigated for its potential in precision medicine and targeted drug delivery. The integration of AI-driven drug design tools has accelerated the exploration of its derivatives, enabling researchers to predict and optimize its biological activity with greater efficiency. This aligns with the broader industry shift toward computational chemistry and machine learning in drug development.

Market dynamics for 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one reflect its niche yet growing demand. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies, driven by its promising therapeutic profile. Suppliers emphasize its high purity and custom synthesis capabilities to meet diverse research needs, ensuring its availability for both academic and industrial applications.

Environmental and safety considerations are also paramount when handling 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Its stability under various conditions makes it a reliable candidate for long-term storage and transportation.

Looking ahead, the future of 3-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-1-methyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one appears promising, with ongoing research uncovering new applications and derivatives. Its versatility and adaptability position it as a valuable asset in the evolving landscape of medicinal chemistry and material science. As innovation continues, this compound is poised to play a significant role in addressing some of the most pressing challenges in healthcare and beyond.

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